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Introduction

YM-60828 is a potent, orally active, and highly selective direct inhibitor of human Factor Xa
(FXa).[1] As a critical component of the prothrombinase complex, FXa catalyzes the conversion
of prothrombin to thrombin, a pivotal step in the coagulation cascade. By directly inhibiting FXa,
YM-60828 effectively blocks the amplification of thrombin generation, thereby exerting a
powerful anticoagulant effect.[1] The activated partial thromboplastin time (aPTT) assay is a
fundamental in vitro coagulation test used to assess the integrity of the intrinsic and common
pathways of the coagulation cascade.[2][3][4] This application note provides a detailed protocol
for utilizing the aPTT assay to evaluate the anticoagulant activity of YM-60828.

Mechanism of Action of YM-60828

YM-60828 exhibits high affinity for Factor Xa, with a Ki value of 1.3 nM, while showing
negligible inhibition of thrombin (Ki > 100 uM).[1] Its mechanism involves direct, competitive
inhibition of FXa, which in turn interferes with the downstream conversion of fibrinogen to fibrin,
a necessary step for clot formation. This targeted inhibition of a single clotting factor makes
YM-60828 a valuable tool for anticoagulant research and development.
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Figure 1: Coagulation cascade and the inhibitory action of YM-60828.

Quantitative Data Summary

The following tables summarize the in vitro and ex vivo anticoagulant activities of YM-60828.

Table 1: In Vitro Activity of YM-60828
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Parameter Value Reference
Ki (Factor Xa) 1.3 nM [1]
Ki (Thrombin) > 100 uM [1]
IC50 (Prothrombinase

7.7 nM [1]
Complex)
Concentration to Double

o 0.10 uM [1]

Factor Xa Clotting Time
Concentration to Double

0.21 uM [1]

Prothrombin Time (PT)

Concentration to Double
Activated Partial 0.24 uM
Thromboplastin Time (aPTT)

[1]

Table 2: Ex Vivo Anticoagulant Activity of YM-60828 in Squirrel Monkeys (1 hour post oral

administration at 3 mg/kg)

Plasma

Parameter Fold Prolongation Concentration Reference
(ng/mL)

Prothrombin Time

4.8 788 +/- 167 [1]

(PT)

Activated Partial

Thromboplastin Time 1.9 788 +/- 167 [1]

(aPTT)

Experimental Protocol: aPTT Assay with YM-60828

This protocol outlines the steps for determining the effect of YM-60828 on aPTT in human

plasma.

Materials and Reagents
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e YM-60828

e Dimethyl sulfoxide (DMSO) or other suitable solvent

e Normal human plasma (platelet-poor, citrated)

e aPTT reagent (containing a contact activator like silica, kaolin, or ellagic acid)
e 0.025 M Calcium Chloride (CaCl2) solution

o Coagulometer or a water bath at 37°C and a stopwatch

o Calibrated pipettes

o Plastic test tubes

Experimental Workflow
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Preparation
Prepare YM-60828 Stock Solution Thaw Plasma and Reagents
Assay Procedure
Prepare Serial Dilutions of YM-60828 Pipette 50 pL Plasma into Test Tube

Add 50 pL of YM-60828 Dilution or Vehicle

Incubate for 3 minutes at 37°C

Add 50 pL of aPTT Reagent

Incubate for 3 minutes at 37°C

Add 50 pL of pre-warmed CaCl2

Start Timer and Record Clotting Time

Data Apnalysis

Plot aPTT (seconds) vs. YM-60828 Concentration

Determine Concentration to Double aPTT

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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